Cas no 2413867-79-3 (4-(bromomethylidene)piperidine hydrochloride)

• Product Name: 4-(bromomethylidene)piperidine hydrochloride
• CAS No: 2413867-79-3
• MF: C₆H₁₁BrClN
• MW: 212.515239953995
• MDL: MFCD32662784
• CID: 5684102
• PubChem ID: 146049734
• Update Time: 2025-06-10

4-(bromomethylidene)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(bromomethylidene)piperidine hydrochloride
• 4-(Bromomethylidene)piperidine;hydrochloride
• EN300-26573020
• Z4355559318
• 2413867-79-3
• Piperidine, 4-(bromomethylene)-, hydrochloride (1:1)

• MDL： MFCD32662784
• Inchi： 1S/C6H10BrN.ClH/c7-5-6-1-3-8-4-2-6;/h5,8H,1-4H2;1H
• InChI Key： NJMVLQLBGCQJLX-UHFFFAOYSA-N
• SMILES： Br/C=C1\CCNCC\1.Cl

Computed Properties

• Exact Mass: 210.97634g/mol
• Monoisotopic Mass: 210.97634g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 90.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on 4-(bromomethylidene)piperidine hydrochloride

Comprehensive Overview of 4-(Bromomethylidene)piperidine Hydrochloride (CAS No. 2413867-79-3)

4-(Bromomethylidene)piperidine hydrochloride (CAS No. 2413867-79-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, characterized by its bromomethylidene functional group attached to a piperidine ring, serves as a versatile intermediate in synthetic chemistry. Its molecular formula and precise structure make it a valuable building block for developing novel therapeutic agents, particularly in the fields of central nervous system (CNS) drug discovery and enzyme inhibition studies.

The growing interest in 4-(bromomethylidene)piperidine hydrochloride is reflected in its increasing applications in medicinal chemistry and bioconjugation. Researchers are exploring its potential in designing small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs), which are currently trending topics in drug development. The compound's ability to act as a reactive electrophile enables its use in click chemistry and cross-coupling reactions, aligning with the demand for efficient synthetic methodologies in modern laboratories.

From a structural-activity relationship (SAR) perspective, the piperidine moiety in 4-(bromomethylidene)piperidine hydrochloride contributes to its bioavailability and blood-brain barrier (BBB) permeability, making it a candidate for CNS-targeted therapies. Recent studies highlight its role in modulating G-protein-coupled receptors (GPCRs) and ion channels, addressing current research gaps in neurodegenerative diseases such as Alzheimer's and Parkinson's. These applications resonate with the increasing public and scientific focus on neurological health and precision medicine.

In the context of green chemistry, the synthesis and handling of 4-(bromomethylidene)piperidine hydrochloride adhere to sustainable practices, minimizing environmental impact. This aligns with the global push toward eco-friendly synthesis and reduced waste generation, topics frequently searched by professionals in the field. The compound's stability under controlled conditions and compatibility with microwave-assisted synthesis further enhance its appeal for high-throughput screening and combinatorial chemistry.

Analytical techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS) are routinely employed to characterize 4-(bromomethylidene)piperidine hydrochloride, ensuring its purity and consistency for research applications. These methods are critical for meeting the stringent quality standards required in preclinical development and regulatory submissions, addressing common queries about compound validation and QC protocols.

The commercial availability of 4-(bromomethylidene)piperidine hydrochloride through reputable suppliers has facilitated its adoption in academic and industrial settings. Researchers often search for reliable sourcing and technical data sheets (TDS) to ensure reproducibility in their experiments. The compound's storage conditions (typically under inert atmospheres at low temperatures) and handling precautions are also frequently discussed topics, emphasizing the importance of laboratory safety and material integrity.

Looking ahead, the demand for 4-(bromomethylidene)piperidine hydrochloride is expected to rise as its applications expand into peptide modification and biomarker discovery. Its integration into high-content screening (HCS) platforms and artificial intelligence (AI)-driven drug design workflows underscores its relevance in cutting-edge research. By addressing contemporary challenges in drug delivery and target engagement, this compound exemplifies the intersection of traditional synthesis and innovative technology.